Tert-butyl 2-iodo-3-methylbenzoate

• IUPAC Name: tert-butyl 2-iodo-3-methylbenzoate
• InChI: InChI=1S/C12H15IO2/c1-8-6-5-7-9(10(8)13)11(14)15-12(2,3)4/h5-7H,1-4H3
• InChI Key: XDHUKTZRYRNQMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)OC(C)(C)C)I
• Molecular Formula: C12H15IO2
• Molecular Weight: 318.15 g/mol

Description

Tert-butyl 2-iodo-3-methylbenzoate is a useful research compound. Its molecular formula is C12H15IO2 and its molecular weight is 318.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Application in α-Methylation : Tert-butyl peroxybenzoate has been used to promote direct α-methylation of 1,3-dicarbonyl compounds, offering a valuable method for producing α-methyl derivatives (Guo, Wang, Jiang, & Yu, 2014).

• Role in Fujiwara-Moritani Reactions : It serves as an alternative to benzoquinone for mild Fujiwara-Moritani reactions, a type of coupling reaction between acetanilides and butyl acrylate (Liu & Hii, 2011).

• Study of Steric Effects : Research on tert-butylbenzoic acids, closely related to Tert-butyl 2-iodo-3-methylbenzoate, provides insights into the effects of the tert-butyl group on molecular properties like acidity and conformation (Kulhanek et al., 1999).

• Thermal Decomposition Study : The thermal decomposition characteristics of tert-butyl peroxybenzoate have been examined, especially when combined with different ionic liquids, which is crucial for understanding its stability and safety in industrial applications (Jiang et al., 2019).

• Photolysis Studies : Laser flash photolysis of tert-butyl aroylperbenzoates, similar in structure to Tert-butyl 2-iodo-3-methylbenzoate, has been used to study the kinetics of various excited states and radicals, providing insight into photochemical processes (Shah & Neckers, 2004).

• Role in Synthesis of Intermediates : It plays a significant role in the synthesis of complex molecules such as tert-butyl 3-(2-(4-amino-3-(2-aminobenzo[d]oxazole-5-yl)-1H-pyrazole[3,4-d]pyrimidine-1-yl) ethoxy) propionate, an intermediate in the synthesis of targeted mTOR molecules (Zhang et al., 2022).

• Copper-Catalyzed Reactions : It is utilized in copper-catalyzed radical methylation of 1,3-diketones, a method valuable for synthesizing α-methyl 1,3-diketones (Zhou et al., 2017).

• Metabolism Studies : Understanding its metabolism, as shown in studies of similar compounds like 3,5-di-tert-butyl-4-hydroxytoluene, is crucial for assessing its toxicity and environmental impact (Daniel, Gage, & Jones, 1968).

• Electrochemical Synthesis : It has been involved in electrochemical methods for synthesizing benzoxazole derivatives, showcasing its potential in green chemistry applications (Salehzadeh, Nematollahi, & Hesari, 2013).